Cas no 648883-66-3 (2,4-Hexadienedioic acid, 2,3-dimethyl-, (2Z,4Z)-)

• Product Name: 2,4-Hexadienedioic acid, 2,3-dimethyl-, (2Z,4Z)-
• CAS No: 648883-66-3
• MF: C₈H₁₀O₄
• MW: 170.162602901459
• CID: 413499
• PubChem ID: 53635090
• Update Time: 2025-04-19

2,4-Hexadienedioic acid, 2,3-dimethyl-, (2Z,4Z)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Hexadienedioic acid, 2,3-dimethyl-, (2Z,4Z)-
• 2,3-dimethylhexa-2,4-dienedioic acid
• SCHEMBL6136073
• DTXSID30705556
• 648883-66-3

• Inchi： 1S/C8H10O4/c1-5(3-4-7(9)10)6(2)8(11)12/h3-4H,1-2H3,(H,9,10)(H,11,12)
• InChI Key： ACDCZGWPKSKPDG-UHFFFAOYSA-N
• SMILES： OC(C(C)=C(C=CC(=O)O)C)=O

Computed Properties

• Exact Mass: 170.0579
• Monoisotopic Mass: 170.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 1.2
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6